Cas no 939760-90-4 (3-CHLORO-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE)

• Product Name: 3-CHLORO-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
• CAS No: 939760-90-4
• MF: C₁₁H₁₁Cl
• MW: 178.658042192459
• CID: 1000485
• PubChem ID: 16244673
• Update Time: 2025-04-20

3-CHLORO-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
• 2-chloro-8,9-dihydro-7H-benzo[7]annulene
• 939760-90-4
• AKOS006288517
• 3-Chloro-6,7-dihydro-5H-benzo[7]annulene
• DTXSID50585791
• DB-304587

• Inchi： 1S/C11H11Cl/c12-11-7-6-9-4-2-1-3-5-10(9)8-11/h2,4,6-8H,1,3,5H2
• InChI Key： UDHWFZCQJCCCAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CCCCC=2C=1

Computed Properties

• Exact Mass: 178.05500
• Monoisotopic Mass: 178.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.68950